Cas no 2229157-14-4 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol
• CAS No: 2229157-14-4
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 6347358
• PubChem ID: 165782772
• Update Time: 2025-07-18

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol
• EN300-1726586
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}azetidin-3-ol
• 2229157-14-4

• Inchi： 1S/C9H15N3OS/c1-12(2)4-7-3-11-8(14-7)9(13)5-10-6-9/h3,10,13H,4-6H2,1-2H3
• InChI Key： CVJZYDORSRKLJN-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1(CNC1)O)CN(C)C

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.6Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol

Professional Introduction to Compound with CAS No. 2229157-14-4 and Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol

The compound identified by the CAS number 2229157-14-4 and the product name 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both thiazole and azetidine moieties in its framework suggests a unique set of chemical properties that may be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel scaffolds that combine the structural features of multiple heterocycles. The compound in question exemplifies this trend, as it integrates a 5-(dimethylamino)methyl-thiazole group with an azetidine ring. This particular arrangement is not only chemically intriguing but also holds promise for modulating biological pathways associated with inflammation, infection, and cancer. The dimethylamino substituent, in particular, is known for its ability to enhance solubility and bioavailability, making it a valuable feature in drug design.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often implicated in various diseases, including cancer. The thiazole ring is a well-documented scaffold in kinase inhibition literature, with several approved drugs featuring this moiety. By incorporating an azetidine ring into the structure, the compound may exhibit enhanced selectivity and potency against specific kinases. Preliminary computational studies have suggested that this molecule could interact with the ATP-binding site of kinases in a manner similar to known inhibitors.

Furthermore, the 5-(dimethylamino)methyl group not only contributes to solubility but also serves as a handle for further derivatization. This flexibility allows medicinal chemists to explore various structural modifications aimed at optimizing pharmacokinetic properties and target engagement. For instance, attaching polar or hydrophobic groups to this amine moiety could fine-tune the compound's affinity for biological targets while minimizing off-target effects.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational dynamics of such complex molecules. NMR spectroscopy has revealed that the azetidine ring adopts a preferred chair conformation, which may influence its binding interactions with biological targets. Additionally, X-ray crystallography studies on related compounds have provided valuable information about hydrogen bonding patterns and molecular packing arrangements. These structural insights are crucial for designing derivatives with improved pharmacological profiles.

The therapeutic potential of this compound has also been explored in preclinical models of inflammation and infection. In vitro assays have demonstrated that it exhibits moderate activity against certain bacterial strains, likely due to its ability to disrupt essential metabolic pathways. Similarly, cell-based assays suggest that it may inhibit inflammatory cytokine production by modulating signaling cascades involving NF-κB and MAPK pathways. These findings align with recent research highlighting the role of thiazole derivatives in anti-inflammatory therapy.

Another area of interest is the compound's potential application in oncology. Cancer cells often exhibit altered kinase activity, making them susceptible to inhibition by small molecule drugs. The structural features of this compound make it a promising candidate for targeting tyrosine kinases overexpressed in certain cancers. Early preclinical studies have shown encouraging results in xenograft models, where it demonstrated tumor growth inhibition without significant toxicity at tolerated doses. These findings warrant further investigation into its clinical potential.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent innovations in catalytic methods have enabled more efficient synthetic strategies. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the thiazole-azetidine core efficiently. Such advances not only streamline the synthesis but also reduce costs associated with producing clinical-grade material.

In conclusion,3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}azetidin-3-ol (CAS No. 2229157-14-4) represents a promising lead compound with diverse therapeutic applications spanning inflammation, infection, and cancer treatment modalities. Its unique structural features offer opportunities for further optimization through medicinal chemistry interventions while providing valuable insights into kinase inhibition mechanisms at both computational and experimental levels.